Cas no 1342645-86-6 (2,4-Dimethylcyclohexane-1-thiol)

• Product Name: 2,4-Dimethylcyclohexane-1-thiol
• CAS No: 1342645-86-6
• MF: C₈H₁₆S
• MW: 144.277641296387
• CID: 5746969
• PubChem ID: 44558346
• Update Time: 2025-05-23

2,4-Dimethylcyclohexane-1-thiol Chemical and Physical Properties

Names and Identifiers

• SCHEMBL15145021
• 1342645-86-6
• 2,4-dimethylcyclohexane-1-thiol
• AKOS014102705
• EN300-1288550
• Cyclohexanethiol, 2,4-dimethyl-
• 2,4-Dimethylcyclohexane-1-thiol

• Inchi： 1S/C8H16S/c1-6-3-4-8(9)7(2)5-6/h6-9H,3-5H2,1-2H3
• InChI Key： ADMBXSZOFLOSLT-UHFFFAOYSA-N
• SMILES： SC1CCC(C)CC1C

Computed Properties

• Exact Mass: 144.09727168g/mol
• Monoisotopic Mass: 144.09727168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 90.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Density: 0.91±0.1 g/cm3(Predicted)
• Boiling Point: 185.6±9.0 °C(Predicted)
• pka: 11.00±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiols Alkylthiols

Additional information on 2,4-Dimethylcyclohexane-1-thiol

2,4-Dimethylcyclohexane-1-thiol (CAS No. 1342645-86-6): A Comprehensive Overview

2,4-Dimethylcyclohexane-1-thiol (CAS No. 1342645-86-6) is a specialized organic compound belonging to the class of thiols, which are sulfur-containing analogs of alcohols. This compound features a cyclohexane ring substituted with two methyl groups at positions 2 and 4, and a thiol (-SH) functional group at position 1. Its unique structural properties make it a subject of interest in various chemical and industrial applications.

The molecular formula of 2,4-Dimethylcyclohexane-1-thiol is C₈H₁₆S, and it exhibits a molecular weight of approximately 144.28 g/mol. The presence of the thiol group imparts distinct chemical reactivity, including the ability to form disulfide bonds and participate in nucleophilic substitution reactions. These characteristics are leveraged in fields such as organic synthesis, flavor and fragrance chemistry, and material science.

One of the trending topics in the chemical industry is the demand for sustainable and green chemistry solutions. 2,4-Dimethylcyclohexane-1-thiol aligns with this trend due to its potential as a building block for eco-friendly materials and processes. Researchers are exploring its use in biodegradable polymers and catalysts that reduce environmental impact. This compound’s versatility makes it a candidate for innovations in green chemistry.

In the flavor and fragrance industry, 2,4-Dimethylcyclohexane-1-thiol is valued for its ability to contribute to complex aroma profiles. Thiols are known for their strong, often pungent odors, and this compound is no exception. It can be used in trace amounts to enhance or modify the scent of perfumes, food additives, and household products. The growing consumer interest in natural and synthetic aroma compounds has spurred research into optimizing its production and application.

Another area of interest is the compound’s role in pharmaceutical intermediates. While not a drug itself, 2,4-Dimethylcyclohexane-1-thiol can serve as a precursor or intermediate in the synthesis of more complex molecules. Its structural features, such as the cyclohexane ring and thiol group, are common motifs in drug design. This has led to investigations into its utility in medicinal chemistry and drug discovery.

The physical properties of 2,4-Dimethylcyclohexane-1-thiol are also noteworthy. It typically appears as a colorless to pale yellow liquid with a characteristic sulfurous odor. Its boiling point and solubility parameters are critical for industrial applications, particularly in formulations where precise control over volatility and miscibility is required. These properties are frequently searched by chemists and engineers looking to integrate the compound into their workflows.

From a market perspective, the demand for 2,4-Dimethylcyclohexane-1-thiol is influenced by trends in specialty chemicals and advanced materials. Companies are investing in scalable synthesis methods to meet the needs of diverse industries. The compound’s niche applications, such as in electronic materials or coatings, further drive its commercial relevance.

Safety and handling of 2,4-Dimethylcyclohexane-1-thiol are essential considerations. While not classified as a hazardous material under standard regulations, proper storage and handling protocols should be followed to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) and ensuring adequate ventilation in areas where the compound is used.

In summary, 2,4-Dimethylcyclohexane-1-thiol (CAS No. 1342645-86-6) is a multifaceted compound with applications spanning organic synthesis, flavor and fragrance, and material science. Its alignment with green chemistry trends and potential in pharmaceutical intermediates make it a compound of ongoing interest. As research and industrial applications evolve, its role in innovative solutions is likely to expand.